tert-Butyl 4-((5-nitrobenzo[d]oxazol-2-yl)amino)piperidine-1-carboxylate

• Molecular Formula: C17H22N4O5
• Molecular Weight: 362.4 g/mol
• IUPAC Name: tert-butyl 4-[(5-nitro-1,3-benzoxazol-2-yl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C17H22N4O5/c1-17(2,3)26-16(22)20-8-6-11(7-9-20)18-15-19-13-10-12(21(23)24)4-5-14(13)25-15/h4-5,10-11H,6-9H2,1-3H3,(H,18,19)
• InChI Key: VAHVCJLPUOEIDN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)NC2=NC3=C(O2)C=CC(=C3)[N+](=O)[O-]

Description

Tert-Butyl 4-((5-nitrobenzo[d]oxazol-2-yl)amino)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C17H22N4O5 and its molecular weight is 362.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-methylsulfanyl-5-nitro-benzooxazole (10.0 g, 47.57 mmol, 1.0 equiv) and 4-amino-piperidine-1-carboxylic acid tert-butyl ester (14.29 g, 71.36 mmol, 1.5 equiv) in anhydrous DMAc (50 mL) was heated to 140° C. for 72 h. The solution was concentrated by evaporation under reduced pressure and the crude reaction product purified with column chromatography on silica eluting with ethyl acetate/cyclohexane (1:1) to give 4.1 g (24%) of the title compound. 1H NMR (300 MHz, CDCl3): δ 1.48 (s, 9H), 1.50-1.53 (m, 2H), 2.11-2.20 (m, 2H), 2.87-3.05 (m, 2H), 3.89-4.01 (m, 1H), 4.05-4.16 (m, 2H), 5.51 (d, J=7.5 Hz, 1H), 7.30 (d, J=8.7 Hz, 1H), 8.02 (dd, J=8.7 Hz, J=2.3 Hz, 1H), 8.18 (d, J=2.3 Hz, 1H). 13C NMR (75 MHz, CDCl3): δ 28.40, 32.29, 42.46, 50.88, 79.81, 108.36, 111.99, 116.77, 143.90, 145.23, 152.38, 154.66, 162.69. MS (ISP): 363.5 [M+H]+.